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An In-depth Technical Guide to 2-(4-Nitrophenyl)-1,3-dioxolane CAS Number: 2403-53-4

A Note on Chemical Nomenclature: This technical guide focuses on the well-documented
compound 2-(4-Nitrophenyl)-1,3-dioxolane (CAS No. 2403-53-4). While the topic requested
was "2-(4-Nitro-phenoxymethyl)-dioxolane,” comprehensive scientific data overwhelmingly
pertains to the former, where the nitrophenyl group is directly attached to the dioxolane ring. It
is presented here as the likely compound of interest for researchers in the field.

Introduction

2-(4-Nitrophenyl)-1,3-dioxolane is a heterocyclic organic compound that serves as a
cornerstone intermediate in multi-step organic synthesis.[1] Its structure is characterized by a
stable 1,3-dioxolane ring, which functions as a protecting group for an aldehyde, attached to a
4-nitrophenyl moiety.[1] This unique combination of a masked carbonyl and an electron-
withdrawing nitro group makes it an invaluable building block, particularly in medicinal
chemistry and materials science.[2][3]
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The primary utility of this compound lies in the principles of protecting group chemistry. The
dioxolane (or cyclic acetal) group is robust under neutral and basic conditions, allowing for
chemical transformations to be performed on the nitro group without affecting the aldehyde.[1]
Subsequently, the aldehyde can be deprotected under mild acidic conditions, revealing its
reactivity for further synthesis.[1] The nitro group itself is a versatile functional handle, most
commonly reduced to a primary amine (aniline), which is a critical precursor for a vast range of
pharmaceuticals, dyes, and polymers.[4][5]

This guide provides a comprehensive overview of its synthesis, physicochemical properties,
key chemical transformations, and applications, offering a practical resource for scientists and
drug development professionals.

Physicochemical and Spectroscopic
Characterization

Accurate characterization is fundamental to confirming the identity and purity of 2-(4-
Nitrophenyl)-1,3-dioxolane. It typically appears as an off-white to yellow crystalline solid.[1][6]

General and Physicochemical Properties

The key properties of the compound are summarized below, compiled from various chemical
data sources.
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Property Value Source(s)

CAS Number 2403-53-4 [2][6]1[71[8]

Molecular Formula CoHoNO4 [21[6]1[71[8]

Molecular Weight 195.17 g/mol (116118l
Off-white to yellow

Appearance , [1][6](8]
solid/powder

Melting Point 90-94 °C [31[9]

IUPAC Name 2-(4-nitrophenyl)-1,3-dioxolane  [1][7]
p-Nitrobenzaldehyde ethylene

Synonyms acetal, 4-Nitrobenzaldehyde [1109]
Ethylene Glycol Acetal
Room temperature, sealed in a

Storage [31[81I9]

dry, dark place, under inert gas

Spectroscopic Data

Spectroscopic analysis is essential for structural elucidation.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra provide a

detailed map of the molecule's carbon-hydrogen framework. The acetal proton at the C-2

position of the dioxolane ring gives a particularly distinctive singlet.[3]
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Chemical Shift . .
Nucleus Multiplicity Assignment Source(s)
(3, ppm)
1H NMR 5.78 Singlet Acetal CH [3]
_ Dioxolane -
1H NMR 3.98-4.15 Multiplet [3]
CH2CHz2-
Aromatic CH
1H NMR ~7.60 Doublet (ortho to [6]
dioxolane)
Aromatic CH
1H NMR ~8.20 Doublet [6]

(ortho to -NO2)

« Infrared (IR) Spectroscopy: The IR spectrum is characterized by strong absorption bands

indicative of its key functional groups. While precise peak values can vary, one would expect

to observe strong absorptions corresponding to the C-O stretching of the acetal and the

symmetric and asymmetric stretching of the N-O bonds in the nitro group.[6]

e Mass Spectrometry (MS): Mass spectrometric analysis will show a molecular ion peak

corresponding to the molecular weight of the compound (195.17 m/z), confirming its overall

composition.[6]

Synthesis and Key Chemical Transformations

The value of 2-(4-Nitrophenyl)-1,3-dioxolane is realized through its synthesis and subsequent

reactions. The following protocols are foundational for its use in a research setting.

Synthesis of 2-(4-Nitrophenyl)-1,3-dioxolane

This compound is most commonly synthesized via the acid-catalyzed acetalization of 4-

nitrobenzaldehyde with ethylene glycol.[3] The use of a Dean-Stark apparatus is critical for the

success of this equilibrium reaction, as it allows for the continuous removal of water, driving the

reaction to completion.
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Reactants Conditions
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Caption: Synthesis of 2-(4-Nitrophenyl)-1,3-dioxolane.
Experimental Protocol: Synthesis

e Apparatus Setup: Equip a dry 250 mL round-bottom flask with a magnetic stir bar, a Dean-
Stark apparatus, and a reflux condenser.[6]

» Reagent Charging: To the flask, add 4-nitrobenzaldehyde (10.0 g, 66.2 mmol), ethylene
glycol (5.5 mL, 99.3 mmol), a catalytic amount of p-toluenesulfonic acid monohydrate
(approx. 0.3 g), and toluene (100 mL).

e Reaction: Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap.
Continue refluxing until no more water is collected (typically 3-5 hours).

o Work-up: Allow the reaction mixture to cool to room temperature. Wash the organic layer
sequentially with a saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).
Dry the organic layer over anhydrous sodium sulfate (NazS0Oa).

« Purification: Filter off the drying agent and remove the toluene under reduced pressure. The
resulting crude solid can be purified by recrystallization from a suitable solvent like
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cyclohexane or ethanol to yield the final product.[6]

o Expected Yield: 60-70%.[6]

Key Transformation: Reduction to 2-(4-
Aminophenyl)-1,3-dioxolane

The most significant application of this compound is its use as a precursor to its aniline
derivative. The nitro group can be selectively reduced to an amine via catalytic hydrogenation,
typically using palladium on carbon (Pd/C).[4] This method is highly efficient and
chemoselective, leaving the acid-sensitive dioxolane ring intact.[4] This transformation is pivotal
for incorporating the "4-(1,3-dioxolan-2-yl)aniline" scaffold into larger molecules, a common
strategy in the synthesis of biologically active compounds.[5]

Starting Material Reagents & Catalyst

(2—(4—Nitrophenyl)—l,3—dioxo|ane) Hydrogen Gas (Hz) (10% Palladium on Carbon (Pd/C)) Ethanol (Solvent)
T

T
]
Hydrogen Source : Catalyst Solvent

]

|

\4 i

g 2-(4-Aminophenyl)-1,3-dioxolane e

Click to download full resolution via product page
Caption: Catalytic hydrogenation workflow.
Experimental Protocol: Reduction

e Reaction Setup: In a round-bottom flask suitable for hydrogenation, dissolve 2-(4-
nitrophenyl)-1,3-dioxolane (1.0 g, 5.12 mmol) in anhydrous ethanol (20 mL).[4]

o Catalyst Addition: Carefully add 10% Pd/C catalyst (e.g., 5 mol%, ~0.27 g) to the solution
under an inert atmosphere (e.g., nitrogen or argon).[4]
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Hydrogenation: Secure a hydrogen-filled balloon to the flask or use a Parr hydrogenation
apparatus. Evacuate the flask and backfill with hydrogen gas, repeating this cycle three
times.[4]

Reaction Monitoring: Stir the mixture vigorously at room temperature under a positive
pressure of hydrogen. The reaction progress can be monitored by Thin Layer
Chromatography (TLC) until the starting material is fully consumed.

Filtration: Once the reaction is complete, carefully filter the mixture through a pad of Celite®
to remove the Pd/C catalyst. Caution: Pd/C can be pyrophoric; do not allow the filter cake to
dry completely in the air. Wash the filter cake with additional ethanol.

Isolation: Combine the filtrates and remove the solvent under reduced pressure to yield the
crude product, 2-(4-aminophenyl)-1,3-dioxolane.[4]

Purification: If necessary, the product can be purified by recrystallization or flash column
chromatography.[4]

Applications in Research and Drug Development

The strategic importance of 2-(4-Nitrophenyl)-1,3-dioxolane stems from its dual functionality.

o Protected Aldehyde Building Block: In complex syntheses, protecting a reactive aldehyde as
a dioxolane is a common and effective strategy. This allows chemists to perform reactions
that would otherwise be incompatible with a free aldehyde, such as Grignard reactions,
organolithium additions, or reductions on other parts of the molecule.[1]

Precursor to Bioactive Scaffolds: The reduction of the nitro group to an aniline is a gateway
to a vast chemical space. Aromatic amines are fundamental building blocks for many classes
of pharmaceuticals.[4] The resulting 2-(4-aminophenyl)-1,3-dioxolane can be used to
synthesize fungicides, antimycotic agents, and plant growth regulators.[5] The 1,3-dioxolane
ring itself is a feature in many biologically active compounds, where it can modulate
physicochemical properties like solubility and metabolic stability, potentially improving a drug
candidate's pharmacokinetic profile.[10]

Intermediate for Functional Materials: The aniline derivative can be further functionalized, for
example, through diazotization reactions, to create dyes, polymers, and other advanced
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materials.

Safety and Handling

As with any chemical reagent, proper safety precautions are essential.

o Hazards: 2-(4-Nitrophenyl)-1,3-dioxolane may cause skin and serious eye irritation.[1][9] The
nitro group classifies it as a nitroaromatic compound, a class of chemicals that should be
handled with care due to potential toxicity.[2]

o Precautions: Always handle this compound in a well-ventilated fume hood. Wear appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[9]
Wash hands thoroughly after handling.[9]

o Storage: Store in a tightly sealed container in a dry, cool, and dark place to ensure stability.
[8][9] It is recommended to store under an inert gas as it can be air-sensitive.[3][9]

Conclusion

2-(4-Nitrophenyl)-1,3-dioxolane is a versatile and highly valuable synthetic intermediate. Its
utility is rooted in the strategic combination of a stable aldehyde protecting group and a readily
transformable nitro functionality. By providing access to complex aniline derivatives while
masking a reactive aldehyde, it streamlines synthetic routes towards novel pharmaceuticals
and functional materials. The robust and well-documented protocols for its synthesis and
primary chemical transformation make it an accessible and reliable tool for researchers and
drug development professionals aiming to innovate in the chemical and life sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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